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Compound of Interest

Compound Name: 3,4,5-Trichloroguaiacol

Cat. No.: B1221916

In-Depth Technical Guide to 3,4,5-
Trichloroguaiacol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3,4,5-Trichloroguaiacol, a
chlorinated organic compound. This document details its chemical identity, physicochemical
properties, and available toxicological information. It is intended to serve as a foundational
resource for researchers, scientists, and professionals in drug development who may
encounter or be interested in this compound and its derivatives.

Chemical Identity and Physicochemical Properties

3,4,5-Trichloroguaiacol is a chlorinated derivative of guaiacol. Its chemical structure consists
of a benzene ring substituted with three chlorine atoms, a hydroxyl group, and a methoxy

group.

Table 1: Chemical Identifiers and Molecular Properties of 3,4,5-Trichloroguaiacol[1]
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Identifier Value

CAS Number 6085-20-3

Molecular Formula C7HsCIs02

Molecular Weight 227.47 g/mol

IUPAC Name 1,2,3-Trichloro-5-methoxy-4-phenol
PubChem CID 42115

While extensive experimental data on the physicochemical properties of 3,4,5-
Trichloroguaiacol are not readily available in public literature, its properties can be inferred to
be similar to other chlorinated guaiacols and phenols. These compounds are generally
characterized by their persistence in the environment and potential for bioaccumulation.

Synthesis of Chlorinated Guaiacols

The synthesis of chlorinated guaiacols can be achieved through the chlorination of guaiacol.
The reaction proceeds via electrophilic aromatic substitution, where chlorine atoms are
introduced onto the benzene ring. The specific isomers produced and their relative ratios
depend on the reaction conditions, including the chlorinating agent, solvent, and temperature.

A general approach to synthesizing chlorinated guaiacols involves treating guaiacol with a
chlorine solution. For instance, treating a homogeneous aqueous solution of guaiacol with an
aqueous chlorine solution can yield a mixture of chlorinated products, including monochloro-,
dichloro-, and trichloroguaiacols. The separation and identification of these products typically
require chromatographic techniques.[2]

Experimental Protocol: General Chlorination of Guaiacol[2]

e Preparation of Reactants: A homogeneous aqueous solution of guaiacol is prepared. An
agueous solution of chlorine is also prepared, with the molar ratio of chlorine to guaiacol
adjusted based on the desired degree of chlorination.

e Reaction: The agueous chlorine solution is added to the guaiacol solution under controlled
temperature conditions (e.g., 0°C) with stirring.
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» Quenching: After the reaction period, any excess chlorine or hypochlorous acid is neutralized
by adding a small portion of a sodium bisulfite solution.

e pH Adjustment and Extraction: The pH of the reaction mixture is adjusted to alkaline
conditions (e.g., pH 9) with sodium hydroxide. The products are then extracted using an
organic solvent such as chloroform, followed by ether.

 Purification and Analysis: The extracted fractions are combined and the solvent is removed
under vacuum. The resulting residue is then subjected to distillation and gas chromatography
to separate and identify the different chlorinated guaiacol isomers.
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Toxicological Profile

Chlorinated phenols and their derivatives, including chlorinated guaiacols, are recognized as
environmental pollutants due to their toxicity and persistence.[3] While specific toxicological

data for 3,4,5-trichloroguaiacol is limited, the toxicity of chlorinated guaiacols, in general, has
been studied.
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These compounds can exhibit cytotoxic, mutagenic, and carcinogenic properties. The degree
of toxicity often increases with the number of chlorine substitutions on the aromatic ring.[3]
Chlorinated guaiacols have been identified in the discharges from pulp and paper mills and
have been shown to have uncoupling effects on mitochondrial oxidative phosphorylation and to
disturb microsomal detoxification mechanisms in vitro.[4]

Table 2: Summary of Toxicological Information for Chlorinated Guaiacols

Effect Observation Reference

Uncoupling of oxidative

Mitochondrial Respiration . [4]
phosphorylation.
) o Disturbances in N- and C-
Microsomal Detoxication _ [4]
oxygenation.

o Cytotoxic, mutagenic, and
General Toxicity ) ] ) [3]
potentially carcinogenic.

Environmental Fate and Metabolism

Chlorinated guaiacols are known to be formed during the chlorine bleaching of wood pulp and
can be found in the wastewater of pulp mills.[5] Their presence in the environment is a concern
due to their potential to bioaccumulate in aquatic organisms.[5]

The metabolism of chlorinated guaiacols has been studied in various microorganisms. Some
bacteria are capable of degrading certain chlorinated guaiacols, often initiating the process
through O-demethylation. For example, the bacterium Acinetobacter junii has been shown to
degrade 4- and 5-chloroguaiacol and 4,5-dichloroguaiacol. However, substitution at the 6-
position of the guaiacol ring appears to inhibit metabolism by this strain.[6][7]
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Conclusion
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3,4,5-Trichloroguaiacol is a specific chlorinated aromatic compound for which detailed public
data is scarce. However, by examining the broader class of chlorinated guaiacols, it is
understood to be a compound of potential toxicological and environmental concern. This guide
provides the foundational chemical identity of 3,4,5-Trichloroguaiacol and summarizes the
available information on the synthesis, toxicity, and metabolism of related compounds. Further
research is necessary to fully characterize the specific properties and biological effects of 3,4,5-
Trichloroguaiacol. This document serves as a starting point for researchers and professionals
who may need to work with or understand the implications of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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